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Natural Plant Sources of Leucocianidol

Leucocianidol, also known as leucocyanidin, is widely distributed in the plant kingdom. The table below

catalogs plants known to contain this compound, organized by plant species and family.

Plant Species (Botanical Name) Plant Family Common Name
Plant Part(s)
Documented

Aesculus hippocastanum [1] [2] Sapindaceae Horse Chestnut Seeds [1]

Bergenia ciliata, B. pacumbis, B.
purpurascens, B. stracheyi [3]

Saxifragaceae Bergenia Multiple parts (roots,

leaves, rhizome)

Dodonaea viscosa [4] Sapindaceae Hopbush Information not

specified in source

Grewia bicolor [5] Malvaceae White Berry Grewia Leaves

Theobroma cacao [2] Malvaceae Cacao Tree Information not
specified in source

Vitis vinifera [2] Vitaceae Common Grape
Vine

Information not
specified in source
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Plant Species (Botanical Name) Plant Family Common Name
Plant Part(s)
Documented

Zea mays [2] Poaceae Maize / Corn Information not

specified in source

Various other species [2] Various Banana, Barley,

Guava, Pine, etc.

Information not

specified in source

> Note: The table lists plants specifically identified in the search results. For many species, the specific plant

part containing leucocianidol was not detailed in the available sources.

Extraction, Isolation, and Analysis Protocols

Established laboratory methods can isolate leucocianidol from plant material for research purposes. The

following workflow summarizes a protocol used for its isolation from Grewia bicolor leaves [5].
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Start: Plant Material Prep

Maceration Extraction
(Solvent: Methanol)

Filtration and Concentration
(Vacuum rotary evaporator, 40°C)

Fractionation
(Repeated chromatographic

columns on silica gel)

Characterization
(1D/2D NMR, Mass Spectroscopy)

Isolated Leucocianidol

Click to download full resolution via product page

Detailed Methodology:

Extraction: Dried, powdered plant material (e.g., leaves) is extracted via maceration with a solvent
such as methanol at room temperature for ~72 hours [5].

Concentration: The resulting mixture is filtered, and the filtrate is concentrated using a vacuum rotary
evaporator at a controlled temperature (e.g., 40°C) to obtain a crude extract [5].

Isolation: The crude extract undergoes repeated chromatographic separation, typically using silica
gel columns, to isolate individual compounds [5].

Characterization: The identity and purity of isolated leucocianidol are confirmed through
spectroscopic techniques, including one-dimensional and two-dimensional Nuclear Magnetic

Resonance (NMR) and Mass Spectroscopy (MS) [5].
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Pharmacological Activity and Research Applications

Leucocianidol shows promise in several research areas based on its bioactivity. Key findings and

experimental models are summarized below.

Pharmacological
Area

Observed Activity / Potential Use Experimental Model / Context

Anti-ulcerogenic [1]

[6]

Significant protective effect against

aspirin-induced stomach erosions [6].

In vivo rat model (Wistar rats, 5 mg

dose) [6].

Liver Disease
Research [1]

Tool for studying non-alcoholic fatty

liver disease (NAFLD) [1].

Cited as a research application [1].

Antiviral [4] Identified as a potential inhibitor of

Dengue virus NS5 methyltransferase
[4].

Computational molecular docking

analysis [4].

Anti-inflammatory
[5]

Promising anti-inflammatory activity by
inhibiting protein denaturation [5].

In vitro inhibition of Bovine Serum
Albumin (BSA) denaturation assay

[5].

Experimental Protocol: Anti-inflammatory BSA Denaturation Assay [5] This in vitro method is used to

evaluate a compound's anti-inflammatory potential.

Incubation: 50 µL of the test compound at various concentrations is mixed with 450 µL of a 1% BSA
solution.

Heat Denaturation: The mixture is incubated at 37°C for 20 minutes, then heated to 57°C for 3
minutes.

Measurement: After cooling, 2.5 mL of phosphate buffer is added, and the absorbance is measured
at 660 nm.

Analysis: The percentage inhibition of denaturation is calculated relative to a control, with Diclofenac
sodium typically used as a standard reference.

Research Context and Future Perspectives
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While the provided data is promising, it is important to note that much of the evidence for leucocianidol's

bioactivity comes from in vitro studies and preliminary in vivo models [6] [4] [5]. The journey from these

early findings to a developed therapeutic requires extensive further investigation.

Key research gaps that need addressing include:

Mechanism of Action: Detailed studies are needed to fully elucidate the molecular pathways through

which leucocianidol exerts its effects, such as its anti-ulcer or anti-NAFLD activities [1] [6].
Advanced Preclinical Studies: Comprehensive in vivo pharmacokinetics, toxicity profiles, and

efficacy studies in validated animal models are essential next steps.
Human Clinical Trials: Ultimately, well-designed clinical trials are necessary to confirm safety and

efficacy in humans.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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